Cas no 2228816-16-6 (2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine)

2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine is a fluorinated cyclopropylamine derivative featuring a methoxy- and dimethyl-substituted aromatic ring. Its unique structure, combining a difluorocyclopropane moiety with an electron-rich aryl group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluorocyclopropylamine group enhances metabolic stability and bioavailability, while the methoxy and dimethyl substitutions influence steric and electronic properties, enabling selective reactivity. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and high purity further support its utility in precision chemical applications.
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine structure
2228816-16-6 structure
Product Name:2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine
CAS No:2228816-16-6
MF:C12H15F2NO
MW:227.250410318375
CID:5985819
PubChem ID:165636814
Update Time:2025-10-30

2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine
    • EN300-1974075
    • 2228816-16-6
    • Inchi: 1S/C12H15F2NO/c1-7-4-9(5-8(2)10(7)16-3)11(15)6-12(11,13)14/h4-5H,6,15H2,1-3H3
    • InChI Key: ZJLMRXXIJGXDMG-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1C=C(C)C(=C(C)C=1)OC)N)F

Computed Properties

  • Exact Mass: 227.11217043g/mol
  • Monoisotopic Mass: 227.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine Pricemore >>

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Additional information on 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 2228816-16-6)

2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 2228816-16-6) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated organic molecules, which are increasingly studied for their unique physicochemical properties, including enhanced metabolic stability and bioavailability. The presence of both difluorocyclopropane and methoxy-dimethylphenyl moieties makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated building blocks like 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine has surged due to their applications in precision medicine and sustainable chemistry. Researchers are particularly interested in its role as a bioisostere, where the difluorocyclopropyl group mimics other functional groups to improve drug efficacy while reducing side effects. This aligns with the growing trend of structure-activity relationship (SAR) studies in small-molecule drug design, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS No. 2228816-16-6 typically involves multi-step organic reactions, including cyclopropanation and selective fluorination. Its methoxy and dimethyl substitutions on the aromatic ring contribute to its lipophilicity, a critical factor in blood-brain barrier (BBB) penetration—a key focus area for neurodegenerative disease research. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound, as highlighted in recent open-access chemistry journals.

From an industrial perspective, 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine is gaining attention in green chemistry initiatives. Its potential as a low-toxicity intermediate aligns with the EPA’s Safer Choice Program, addressing concerns about environmental persistence of traditional fluorochemicals. This resonates with the increasing Google searches for "sustainable fluorinated compounds" and "eco-friendly pharmaceuticals."

Ongoing studies explore its utility in catalysis and material science, particularly in photoactive polymers. The compound’s stereoelectronic effects, driven by its gem-difluoro group, make it a candidate for organic electronics—a trending topic in ACS Nano publications. Furthermore, its amine functionality allows for derivatization into proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation therapies.

In summary, CAS No. 2228816-16-6 represents a convergence of medicinal chemistry, environmental sustainability, and advanced materials. Its structural features and applications align with high-impact research areas, making it a compound of interest for both academic and industrial laboratories. As PubMed and Reaxys databases show increased citations, this molecule is poised to play a pivotal role in next-generation therapeutic and technological innovations.

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